Cas no 1448139-66-9 ((2E)-N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-3-(furan-3-yl)prop-2-enamide)

• Product Name: (2E)-N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-3-(furan-3-yl)prop-2-enamide
• CAS No: 1448139-66-9
• MF: C₂₀H₁₆N₂O₄
• MW: 348.352045059204
• CID: 6014311
• PubChem ID: 71806602
• Update Time: 2025-10-28

(2E)-N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-3-(furan-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-3-(furan-3-yl)prop-2-enamide
• (E)-N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-3-(furan-3-yl)prop-2-enamide
• (E)-N-(1-(furan-2-carbonyl)indolin-6-yl)-3-(furan-3-yl)acrylamide
• AKOS024559352
• (2E)-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-3-(furan-3-yl)prop-2-enamide
• F6436-1449
• 1448139-66-9

• Inchi： 1S/C20H16N2O4/c23-19(6-3-14-8-11-25-13-14)21-16-5-4-15-7-9-22(17(15)12-16)20(24)18-2-1-10-26-18/h1-6,8,10-13H,7,9H2,(H,21,23)/b6-3+
• InChI Key： SXSMPCGFNRAPDL-ZZXKWVIFSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C1=CC=CO1)=O)(=O)/C=C/C1C=COC=1

Computed Properties

• Exact Mass: 348.11100700g/mol
• Monoisotopic Mass: 348.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on (2E)-N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-3-(furan-3-yl)prop-2-enamide

Comprehensive Analysis of (2E)-N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-3-(furan-3-yl)prop-2-enamide (CAS No. 1448139-66-9)

The compound (2E)-N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-3-(furan-3-yl)prop-2-enamide (CAS No. 1448139-66-9) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring both furan and indole moieties, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the growing demand for novel therapeutics in these areas.

One of the most intriguing aspects of this compound is its molecular design, which combines a 2,3-dihydro-1H-indole core with furan-2-carbonyl and furan-3-yl substituents. This architecture is reminiscent of several FDA-approved drugs, sparking interest in its structure-activity relationship (SAR). Recent studies have explored its bioavailability and metabolic stability, key factors in modern drug development. With the rise of computational chemistry and AI-driven drug design, this compound has also been a subject of in silico modeling to predict its binding affinities.

The synthesis of CAS No. 1448139-66-9 involves multi-step organic reactions, including amide coupling and furan ring functionalization. Its stereochemistry, particularly the (2E)-configuration of the propenamide group, is critical for its biological activity. This aligns with current trends in chiral drug development, where stereoselective synthesis is a major focus. The compound's solubility and crystallinity have also been studied to optimize its formulation for potential clinical use.

In the context of personalized medicine, (2E)-N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-3-(furan-3-yl)prop-2-enamide represents a step toward targeted therapies. Its dual heterocyclic nature allows for interactions with diverse biological targets, making it a versatile scaffold for drug repurposing. As the pharmaceutical industry shifts toward green chemistry, efforts are underway to develop eco-friendly synthesis routes for this compound, reducing waste and energy consumption.

From a commercial perspective, the demand for high-purity reference standards of this compound has increased, driven by its use in preclinical research and assay development. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its quality. Additionally, its patent landscape is being closely monitored, as intellectual property plays a pivotal role in biopharmaceutical innovation.

Looking ahead, CAS No. 1448139-66-9 holds promise for addressing unmet medical needs, particularly in chronic diseases and age-related disorders. Its integration into combinatorial chemistry libraries further expands its potential applications. As research progresses, this compound may emerge as a cornerstone in the next generation of small-molecule therapeutics, embodying the convergence of chemical diversity and biological relevance.